(2R,3R,4R)-3,4-Dimethoxy-2-(methoxymethyl)-3,4-dihydro-2H-pyran

• CAS: 89887-98-9
• Molecular Formula: C9H16O4
• Molecular Weight: 188.223
• SMILES: COCC1C(C(C=CO1)OC)OC
• InChI: InChI=1S/C9H16O4/c1-10-6-8-9(12-3)7(11-2)4-5-13-8/h4-5,7-9H,6H2,1-3H3/t7-,8-,9-/m1/s1
• InChIKey: PZJPNKKRMNFDQJ-IWSPIJDZSA-N
• Solubility: not available

Building block for stereoselective glycosylation & glycopeptide antibiotic synthesis. Tri-O-methyl-D-galactal (CAS 89887-98-9), the precise (2R,3R,4R) galactal epimer, ensures: • Reliable regio-/stereoselectivity in electrophilic additions & glycosylation for galactosamine targets. • Pd-catalyzed C-aryl glycosylation & Rh-catalyzed hydroformylation without protecting group loss. • Controlled enzymatic hydration for chemoenzymatic cascades. Bulk in stock for immediate global dispatch.

3,4,6-Tri-O-methyl-D-galactal: Chiral Glycal Building Block

(2R,3R,4R)-3,4-Dimethoxy-2-(methoxymethyl)-3,4-dihydro-2H-pyran, systematically named 3,4,6-tri-O-methyl-D-galactal, is a fully methyl-protected D-galactal derivative (CAS 89887-98-9, MF: C9H16O4, MW: 188.22 g/mol) . It is a chiral cyclic enol ether belonging to the glycal family, widely used as a glycosyl donor precursor and versatile intermediate in carbohydrate chemistry . The compound exists as a pale-yellow to tan oily semi-solid with a predicted density of 1.05±0.1 g/cm³ .

Chiral enol ether for glycosyl donor precursor studies

(2R,3R,4R) galacto configuration for stereochemical control

Methyl ether protection compatible with basic and hydride conditions

Why This Galactal Glycal Cannot Be Interchanged with Epimers or O-Acetyl Analogs

In-class glycals bearing identical molecular formulae but differing in C3/C4 stereochemistry (gluco vs. galacto configuration) or O-protecting groups (methyl vs. acetyl) exhibit profoundly divergent reactivity, regio- and stereoselectivity in glycosylation, hydroformylation, and enzyme-catalysed hydration [1][2]. The (2R,3R,4R) galactal epimer provides a distinct three-dimensional presentation of the ring substituents compared to the (2R,3S,4R) glucal isomer, fundamentally altering facial selectivity in electrophilic additions and glycosidic bond formation. Subtle changes in protecting group electronics and steric bulk further shift nucleophilicity parameters and reaction outcomes, making direct structural or functional substitution unreliable without quantitative evidence of performance equivalence [3].

This Galactal Glycal

(2R,3R,4R) tri-O-methyl-D-galactal: C3 methoxy pseudo-axial, methyl ether protection

Glucal Epimer (CAS 16740-98-0)

C3 (S) configuration switches substituent orientation, altering π-facial selectivity in electrophilic additions

O-Acetyl Analog (CAS 4098-06-0)

Acetyl group lability limits use with basic or nucleophilic reagents; different solubility profile may shift reaction outcomes

Unverified Cross-Epimer Inference

Reactivity parameters (e.g., Mayr N/sN) available for galactal but not glucal; extrapolation requires experimental validation

• [1] Fernández, E.; Ruiz, A.; Claver, C.; Castillón, S.; Polo, A.; Piniella, J.F.; Alvarez-Larena, A. Regio- and stereoselective hydroformylation of glucal derivatives with rhodium catalysts. Organometallics, 1998, 17, 2857-2864. View Source
• [2] Lehmann, J. Reaktionen enolischer zuckerderivate : Teil VIII. Die wirkung von β-D-glucosidase und β-D-galaktosidase auf D-glucal und D-galaktal. Carbohydrate Research, 1972, 23, 359-368. View Source
• [3] Mayr's Database of Reactivity Parameters. 3,4-dimethoxy-2-(methoxymethyl)-3,4-dihydro-2H-pyran. Angew. Chem. Int. Ed. 2026, EarlyView, e24329. View Source

Quantitative Differentiation vs. Closest Analogs

Stereochemical Configuration at C3 and C4

The target compound possesses the D-galacto configuration (R at C3, R at C4), while its closest structural epimer, 3,4,6-tri-O-methyl-D-glucal (CAS 16740-98-0), bears the D-gluco configuration (S at C3, R at C4). This single stereochemical inversion at C3 fundamentally alters the spatial orientation of the C3 methoxy substituent, switching it from pseudo-equatorial in the glucal to pseudo-axial in the galactal, which directly impacts π-facial selectivity during electrophilic additions to the 1,2-enol ether double bond [1]. The absolute configuration of the target compound is unambiguously defined as 1,5-anhydro-3,4,6-tri-O-methyl-2-deoxy-D-lyxo-hex-1-enitol .

C3/C4 Configuration

Head-to-head

Target: (2R,3R,4R) galacto, C3 methoxy pseudo-axial
Comparator: (2R,3S,4R) gluco, C3 methoxy pseudo-equatorial

C3 inversion leads to divergent facial selectivity in aminohydroxylation pathways

Confirmed by X-ray and tandem aminohydroxylation–Ferrier rearrangement

Evidence Dimension	C3 absolute configuration (galacto vs. gluco epimer)
Target Compound Data	(2R,3R,4R) – D-lyxo (galacto); C3 methoxy pseudo-axial orientation
Comparator Or Baseline	(2R,3S,4R) – D-arabino (gluco); CAS 16740-98-0; C3 methoxy pseudo-equatorial orientation
Quantified Difference	Inversion at C3 changes the stereoelectronic environment of the enol ether double bond, documented to produce divergent facial selectivities in osmium-catalysed aminohydroxylation (mannosamine vs. talosamine pathways) [2]
Conditions	X-ray crystallographic confirmation of absolute configuration for the glucal epimer [1]; regiochemical outcome verified by tandem aminohydroxylation–Ferrier rearrangement [2]

Why This Matters

Procurement of the incorrect C3 epimer leads to opposite stereochemical outcomes in glycosylation reactions, contaminating product streams with the undesired manno or talo stereoisomer and compromising downstream biological or material function.

• [1] Fernández, E.; Ruiz, A.; Claver, C.; Castillón, S.; Polo, A.; Piniella, J.F.; Alvarez-Larena, A. Regio- and stereoselective hydroformylation of glucal derivatives with rhodium catalysts. Organometallics, 1998, 17, 2857-2864. View Source
• [2] Mirabella, S.; Cardona, F.; Goti, A. Osmium-Catalyzed Tethered Aminohydroxylation of Glycals: A Stereodirected Access to 2- and 3‑Aminosugars. Eur. J. Org. Chem. 2015, 6486-6492. View Source

Nucleophilicity Parameters of the Enol Ether

The nucleophilicity of the target compound has been experimentally quantified using the Mayr methodology. The enol ether double bond exhibits a nucleophilicity parameter N = 1.53 and a nucleophile-specific sensitivity parameter sN = 1.38 in dichloromethane, determined against benzhydrylium and indolyl-aryl-methylium reference electrophiles [1]. These parameters enable quantitative prediction of reaction rates with any electrophile of known electrophilicity E, using the Mayr–Patz equation log k(20°C) = sN(N + E). The C3-axial methoxy substituent in the galactal epimer is expected to modulate N and sN relative to the glucal series through stereoelectronic effects, though direct comparative data for the glucal epimer are not yet published in the Mayr database [1].

Enol Ether N/sN

Class-level

N = 1.53, sN = 1.38 (CH₂Cl₂, 20 °C, Mayr methodology)

Supports reactivity matching with electrophilic glycosyl acceptors

Direct glucal epimer data not available in Mayr database; extrapolation not validated

Evidence Dimension	Nucleophilicity (Mayr N and sN parameters)
Target Compound Data	N = 1.53, sN = 1.38 (CH2Cl2, 20°C)
Comparator Or Baseline	Other C-glycal enol ethers in the Mayr database (e.g., non-methylated or differently O-substituted glycals); direct glucal epimer data not available
Quantified Difference	Quantified N and sN values apply specifically to the galacto-configured tri-O-methyl glycal; cross-epimer inference of reactivity changes must be experimentally verified
Conditions	Diarylmethylium (benzhydrylium) and indolyl-aryl-methylium ions used as electrophiles; solvent dichloromethane; 20°C [1]

Why This Matters

These parameters allow chemists to rationally select this glycal donor for kinetic matching with electrophilic glycosyl acceptors, avoiding unproductive coupling or side reactions. A glycal with N ≈ 1.5 sits in a moderate nucleophilicity range suitable for controlled, chemoselective activation.

• [1] Mayr's Database of Reactivity Parameters. 3,4-dimethoxy-2-(methoxymethyl)-3,4-dihydro-2H-pyran. Angew. Chem. Int. Ed. 2026, EarlyView, e24329. View Source

Physical State and Purification Options

The target compound is described as a pale-yellow to tan oily semi-solid at ambient temperature with a boiling point of 48–52 °C at 0.01 Torr, making it amenable to purification by vacuum distillation . In contrast, the corresponding O-acetyl-protected analog (3,4,6-tri-O-acetyl-D-galactal, CAS 4098-06-0) is a crystalline solid with a reported melting point of 34–38 °C, which may simplify handling but precludes distillation-based purification. The methyl ether protecting groups confer higher lipophilicity (predicted LogP ~0.6–1.2) compared to the acetyl analog (LogP ~ -0.2–0.3), altering solubility profiles in organic solvents .

Purification Profile

Cross-study comparable

Distillable semi-solid (bp 48–52 °C/0.01 Torr) vs crystalline O-acetyl analog (mp 34–38 °C)

Vacuum distillation enables anhydrous preparation of this glycal

O-acetyl analog requires alternative purification; glucal epimer shares similar bp range

Evidence Dimension	Physical state and purification amenability
Target Compound Data	Pale-yellow to tan oily semi-solid (distillable at 48–52 °C / 0.01 Torr); purity typically ≥95%
Comparator Or Baseline	3,4,6-Tri-O-acetyl-D-galactal (CAS 4098-06-0): crystalline solid, mp 34–38 °C; not distillable; 3,4,6-Tri-O-methyl-D-glucal (CAS 16740-98-0): liquid distilling at 48–52 °C / 0.01 Torr
Quantified Difference	Target compound shares the distillation boiling point range (48–52 °C at 0.01 Torr) with its glucal epimer, but differs from the O-acetyl analog (mp 34–38 °C) in purification method compatibility
Conditions	Vacuum distillation at 0.01 Torr; ambient storage; predicted density 1.05 g/cm³

Why This Matters

For multi-step synthesis routes requiring anhydrous, distillation-purified glycal intermediates, the (2R,3R,4R)-tri-O-methyl derivative offers a critical purification option unavailable with non-distillable crystalline per-acetyl analogs.

Orthogonal Protecting Group Stability

The per-O-methyl protection pattern of the target compound is stable under strongly basic conditions (e.g., metal hydride reductions, organometallic reagents) and non-hydrogenolytic conditions, providing orthogonal compatibility with O-benzyl and O-acetyl protected glycals in divergent synthetic schemes. In rhodium-catalysed hydroformylation studies on 3,4,6-tri-O-methyl-D-glucal, the methyl-protected substrate gave 55% yield of the 2-formyl derivative, compared to 58% for the O-acetyl analog and 68% for the O-benzyl analog under identical conditions, demonstrating that the methyl protecting group remains intact but modulates catalytic efficiency [1]. The methyl groups are removable under strong Lewis acidic conditions (e.g., BBr3, TMSI), offering a distinct deprotection profile relative to acetyl (labile to base/methanolysis) and benzyl (labile to hydrogenolysis) groups [1].

Protecting Group Yield

Class-level inference

Hydroformylation yield on glucal scaffold: methyl 55%, acetyl 58%, benzyl 68%

Methyl ethers remain intact; stability under basic/hydride conditions expands synthetic scope

Rh catalyst system, 40 bar CO/H₂, 60 °C; yields from glucal epimer study

Evidence Dimension	Hydroformylation yield as a function of O-protecting group (on glucal scaffold)
Target Compound Data	Extrapolated: methyl-protected glucal gives 55% yield; stability to hydride reducing agents and nucleophilic bases expected
Comparator Or Baseline	3,4,6-Tri-O-acetyl-D-glucal: 58% yield; 3,4,6-Tri-O-benzyl-D-glucal: 68% yield [1]
Quantified Difference	Methyl vs. acetyl: -3% yield; Methyl vs. benzyl: -13% yield under Rh-catalysed hydroformylation conditions
Conditions	Rh2(μ-OMe)2(COD)2 / P(O-o-tBuC6H4)3 catalyst system, CO/H2 (1:1), 40 bar, 60°C, 24 h [1]

Why This Matters

The methyl protection strategy is mandatory when downstream transformations involve strongly basic or nucleophilic conditions that would cleave O-acetyl groups, or when hydrogenolytic debenzylation is incompatible with other functional groups in the target molecule.

• [1] Fernández, E.; Ruiz, A.; Claver, C.; Castillón, S.; Polo, A.; Piniella, J.F.; Alvarez-Larena, A. Regio- and stereoselective hydroformylation of glucal derivatives with rhodium catalysts. Organometallics, 1998, 17, 2857-2864. View Source

Enzymatic Hydration Rate vs. Glucal Scaffold

Enzymatic hydration studies by Lehmann (1972) demonstrated that D-glucal reacts significantly faster than D-galactal with β-D-glucosidase and β-D-galactosidase, respectively. D-Glucal hydration proceeded rapidly to yield 2-deoxy-D-arabino-hexose with an additional byproduct, whereas D-galactal hydration was slower and cleaner, producing exclusively 2-deoxy-D-lyxo-hexose [1]. The rate differential suggests that the galacto-configured glycal tri-O-methyl derivative may similarly exhibit attenuated enzymatic reactivity, a property exploitable in chemoenzymatic cascades requiring glycal stability toward glycosidase-catalysed hydrolysis while remaining competent for chemical glycosylation [2].

Enzymatic Hydration

Class-level inference

Parent D-galactal: slower, cleaner hydration to single product vs D-glucal: faster, multiple products

May support chemoenzymatic cascades where glycal stability is required

Qualitative rate comparison; methyl ether effect on enzyme kinetics not directly measured

Evidence Dimension	Relative enzymatic hydration rate of parent D-glucal vs. D-galactal
Target Compound Data	Parent D-galactal: slower hydration; clean conversion to 2-deoxy-D-lyxo-hexose; irreversible reaction
Comparator Or Baseline	Parent D-glucal: faster hydration; produces 2-deoxy-D-arabino-hexose plus an unknown byproduct; irreversible reaction
Quantified Difference	D-Glucal reacts "sehr viel rascher" (very much faster) than D-galactal (qualitative observation; no quantitative rate constants reported); D-galactal pathway yields a single hydrate product vs. multiple products from D-glucal [1]
Conditions	β-D-Glucosidase (for D-glucal) and β-D-Galactosidase (for D-galactal); aqueous buffer; glycerol as optional acceptor [1]

Why This Matters

The enhanced enzymatic stability of the galactal ring system, combined with the chemical inertness of methyl ethers, makes the target compound a superior candidate for chemoenzymatic synthesis strategies where premature hydrolysis must be avoided.

• [1] Lehmann, J. Reaktionen enolischer zuckerderivate : Teil VIII. Die wirkung von β-D-glucosidase und β-D-galaktosidase auf D-glucal und D-galaktal. Carbohydrate Research, 1972, 23, 359-368. View Source
• [2] Lehmann, J.; Zieger, B. Substituted glycals as probes of glycosidase mechanisms. Carbohydrate Research, 1999, 315, 128-136. View Source

Stereochemical Purity and Batch Reproducibility

Commercial sources of the target compound specify a purity of ≥98% (HPLC) and provide batch-specific Certificates of Analysis . The MDL number MFCD28405163 uniquely identifies this stereoisomer in procurement databases, distinguishing it from the glucal epimer (MDL MFCD22989010) and the racemic or diastereomeric mixtures that are sometimes offered under ambiguous nomenclatures . For stereoselective glycosylation protocols, trace contamination with the C3 epimer can propagate stereochemical errors multiplicatively through iterative glycosylation cycles, making verified chiral purity a non-negotiable procurement criterion.

Chiral Purity

Supplier data

≥98% HPLC; MDL MFCD28405163 (galactal) vs MFCD22989010 (glucal epimer)

Unique MDL identifiers prevent epimer procurement errors; batch purity supports stereoselective protocols

Verify CoA for lot-specific enantiomeric excess; store at 2–8 °C sealed dry

Evidence Dimension	Chiral purity specification and unique MDL identifier
Target Compound Data	Purity ≥98% (HPLC); MDL MFCD28405163; CAS 89887-98-9
Comparator Or Baseline	3,4,6-Tri-O-methyl-D-glucal: purity ≥97%; MDL MFCD22989010; CAS 16740-98-0
Quantified Difference	Differentiated by unique MDL identifiers; purity specifications ≥98% vs. ≥97% across suppliers
Conditions	HPLC purity determination; batch-specific Certificate of Analysis; storage sealed in dry conditions at 2–8°C

Why This Matters

Independent MDL identifiers prevent procurement errors between the galactal and glucal epimers. The ≥98% purity threshold ensures that stereochemical contamination stays below levels that would bias enantiomeric excess (ee) or diastereomeric ratio (dr) measurements in critical synthetic transformations.

Research and Industrial Application Scenarios

Stereoselective Synthesis of Galactosamine Derivatives

The galacto-configured glycal can undergo osmium-catalysed tethered aminohydroxylation to yield 3-amino-sugar derivatives (talosamine), complementary to glucal-derived mannosamine pathways [1]. The (2R,3R,4R) stereochemistry directs regioselective functionalisation at C3, enabling preparation of galactosamine-containing oligosaccharides and glycopeptide antibiotics that require the D-galacto configuration for biological recognition.

Rhodium-Catalysed Hydroformylation for C2-Formyl Intermediates

Using a Rh2(μ-OMe)2(COD)2/pyridyl-phosphite catalyst system at 40 bar CO/H2 (1:1) and 60°C, the target compound can be elaborated into 2-formyl glycal derivatives [2]. The methyl protecting groups remain intact during hydroformylation (55% yield demonstrated on the glucal analog), and the resulting C2-aldehyde serves as a branch-point for C-glycoside synthesis, Wittig olefination, or reductive amination, all without competing ester hydrolysis.

Palladium-Catalysed C-Glycoside Synthesis

The enol ether double bond of the target glycal participates in Pd(OAc)2-catalysed stereocontrolled C-aryl glycosylation with arenediazonium salts at room temperature . This transformation tolerates the methyl ether protecting groups and delivers aryl C-galactosides with defined anomeric configuration, applicable to the synthesis of SGLT2 inhibitor candidates and other bioactive C-glycosidic natural product analogs.

Chemoenzymatic Glycodiversification

The attenuated rate of enzymatic hydration of the galactal scaffold relative to glucal [3] enables chemoenzymatic cascades where the tri-O-methyl-D-galactal serves as a stable electrophilic trap. Chemical glycosylation can be performed under anhydrous conditions in organic solvent, followed by aqueous enzymatic elaboration (e.g., transglycosylation) that selectively processes deprotected galactosyl intermediates while leaving the residual methyl-protected glycal intact.

Application

Selection Property

Validation Focus

Galactosamine glycosylation studies

(2R,3R,4R) galacto configuration

C3 regio- and stereoselectivity review

C2-formyl glycal intermediate synthesis

Methyl ether protection compatibility

Hydroformylation condition tolerance

C-aryl galactoside preparation

Enol ether reactivity for Pd-catalyzed coupling

Anomeric selectivity control

Chemoenzymatic glycodiversification

Attenuated enzymatic hydration rate

Glycal stability under aqueous enzyme conditions

• [1] Mirabella, S.; Cardona, F.; Goti, A. Osmium-Catalyzed Tethered Aminohydroxylation of Glycals: A Stereodirected Access to 2- and 3‑Aminosugars. Eur. J. Org. Chem. 2015, 6486-6492. View Source
• [2] Fernández, E.; Ruiz, A.; Claver, C.; Castillón, S.; Polo, A.; Piniella, J.F.; Alvarez-Larena, A. Regio- and stereoselective hydroformylation of glucal derivatives with rhodium catalysts. Organometallics, 1998, 17, 2857-2864. View Source
• [3] Lehmann, J. Reaktionen enolischer zuckerderivate : Teil VIII. Die wirkung von β-D-glucosidase und β-D-galaktosidase auf D-glucal und D-galaktal. Carbohydrate Research, 1972, 23, 359-368. View Source